![molecular formula C19H17N3O5S2 B2600898 (Z)-3,5-dimethoxy-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 865181-96-0](/img/structure/B2600898.png)
(Z)-3,5-dimethoxy-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a benzothiazole derivative, which is a type of heterocyclic compound. Heterocycles are an important class of compounds that are pervasive in vital bioactive molecules . Benzothiazole and its derivatives have been explored for a variety of therapeutic applications, making this scaffold an interesting moiety for designing new broad-spectrum pharmacophores .
Molecular Structure Analysis
The compound contains a benzothiazole ring, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring. It also contains a sulfamoyl group and a prop-2-yn-1-yl group attached to the benzothiazole ring .Scientific Research Applications
Thiazole Derivatives' Applications in Antimicrobial and Anticancer Activities
Thiazole, a core structure in the specified compound, is widely researched for its antimicrobial properties. For instance, thiazole derivatives have been synthesized and evaluated for their antimicrobial activities against various bacterial and fungal species. Studies reveal that certain thiazole derivatives exhibit significant antimicrobial efficacy, with modifications on the phenyl ring, such as the introduction of electron-donating groups (e.g., hydroxyl, amino, methoxy), enhancing this activity. These compounds' actions against microbes suggest their potential in developing new antimicrobial agents to address drug resistance issues (A. Chawla, 2016).
Additionally, thiazole compounds have been explored for their anticancer potential. Novel synthesis approaches have led to compounds with promising anti-inflammatory and analgesic properties, indicating potential applications in cancer pain management and inflammation control. The selective inhibition of cyclooxygenase (COX) enzymes by these compounds, particularly COX-2, underlines their therapeutic relevance in cancer treatment due to COX-2's role in tumor progression and pain (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Benzamide Derivatives' Role in Drug Development
Benzamide, another crucial component of the specified chemical, is recognized for its role in developing drugs targeting specific biochemical pathways. Research into benzamide derivatives has demonstrated their potential in creating novel therapeutic agents. For instance, certain benzamide compounds have been synthesized and shown to possess potent inhibitory activity against stearoyl-CoA desaturase-1 (SCD-1), an enzyme involved in lipid metabolism. These inhibitors can effectively modulate lipid profiles, suggesting a therapeutic angle for metabolic disorders, including obesity and diabetes (Y. Uto et al., 2009).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3,5-dimethoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O5S2/c1-4-7-22-16-6-5-15(29(20,24)25)11-17(16)28-19(22)21-18(23)12-8-13(26-2)10-14(9-12)27-3/h1,5-6,8-11H,7H2,2-3H3,(H2,20,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXSULBTZMGBBPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC#C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.